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Compound of Interest

Compound Name: YD23

Cat. No.: B10857971

Effective immediately, all personnel handling YD23 are required to adhere to the following
disposal procedures to ensure laboratory safety, environmental protection, and regulatory
compliance. As a potent, biologically active PROTAC (Proteolysis Targeting Chimera), YD23
and all contaminated materials must be treated as hazardous chemical waste.[1][2] Under no
circumstances should YD23 or any materials it has come into contact with be disposed of in
regular trash or down the drain.[1][3][4]

Immediate Safety and Handling Precautions

Before commencing any disposal procedures, it is imperative to consult the Safety Data Sheet
(SDS) for YD23 and wear the appropriate Personal Protective Equipment (PPE).[5] All handling
of YD23, including weighing, solution preparation, and waste consolidation, should be
performed within a certified chemical fume hood to minimize inhalation risk.[1]

Recommended Personal Protective Equipment (PPE):
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PPE Category

Specification

Rationale

Hand Protection

Double-gloving with nitrile

gloves.

Prevents skin contact and
absorption. The outer glove
should be changed
immediately upon

contamination.[1]

Eye Protection

ANSI Z87.1-compliant safety
glasses with side shields or

chemical splash goggles.

Protects eyes from splashes of

solutions containing YD23.[1]

Body Protection

A fully buttoned, flame-
resistant lab coat. A chemically
resistant apron is
recommended for procedures

with a higher risk of splashes.

Protects against contamination

of personal clothing.[1][5]

Respiratory Protection

A fit-tested N95 respirator or
higher, particularly when
handling the solid compound
or when there is a risk of

aerosolization.

Minimizes the risk of

inhalation.[1]

Step-by-Step Disposal Protocol

The proper disposal of YD23 is a systematic process involving meticulous segregation,

collection, and labeling of all waste streams.

Step 1: Waste Identification and Segregation

Properly identifying and segregating chemical waste is the most critical step to prevent

dangerous reactions and ensure compliant disposal.[5] All materials that have come into

contact with YD23 must be treated as hazardous waste.[2]

e Solid Waste:

o Unused or expired solid YD23.
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o Contaminated consumables such as pipette tips, centrifuge tubes, vials, gloves, bench
paper, and wipes.[2]

o Contaminated labware.

e Liquid Waste:
o Unused YD23 stock solutions.
o Contaminated cell culture media.
o Rinsate from the decontamination of empty containers (see Step 4).[6][7][8]

Do not mix incompatible waste streams. For instance, store acidic and basic waste separately,
and keep oxidizing agents away from reducing agents and organic compounds.[5][9]

Step 2: Waste Collection and Accumulation

e Solid Waste: Collect all solid waste in a designated, leak-proof hazardous waste container
lined with a heavy-duty plastic bag.[2] For sharps like needles and blades, use a designated,
puncture-proof sharps container clearly labeled as "chemically contaminated".[6]

o Liquid Waste: Collect all liquid waste containing YD23 in a dedicated, sealed, and shatter-
resistant container.[2][5] Do not mix with other solvent waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office.[2]

Quantitative Guidelines for Waste Accumulation:
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Guideline Specification Regulatory Context

Resource Conservation and
Recovery Act (RCRA)

Maximum Volume in SAA 55 gallons of hazardous waste.  regulations for Satellite
Accumulation Areas (SAA).[10]
[11]
1 quart of liquid or 1 kilogram ] o ) )
Acutely Hazardous Waste ) Stricter limit for highly toxic
o of solid acutely hazardous (P-
Limit substances.[10][11]

listed) waste.

Leave at least one inch of ]
To allow for thermal expansion

Container Headspace headroom in liquid waste
of the contents.[5][9]

containers.

Step 3: Labeling and Storage

Accurate and thorough labeling of waste containers is a regulatory requirement and is essential
for safety.[1]

» All waste containers must be clearly labeled with the words "Hazardous Waste".[2][5]
e The label must include the full chemical name: "YD23" (no abbreviations or formulas).[2][5]
« Indicate the approximate concentration and composition of the waste.

¢ Note the accumulation start date (the date the first drop of waste was added to the
container).[5]

¢ Include the name of the principal investigator or research group.[2]

Store all hazardous waste containers in a designated, secure Satellite Accumulation Area
(SAA) within the laboratory, at or near the point of generation.[2][9][10] The SAA must be
inspected weekly for any signs of leakage.[9] Containers must be kept closed at all times
except when adding waste.[3][7][11]

Step 4: Decontamination of Empty Containers
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Empty containers that held YD23 must be properly decontaminated before they can be

disposed of as regular trash.[5]

» Triple Rinsing: Rinse the container three times with a suitable solvent capable of removing

the YD23 residue.[6][8]

Rinsate Collection: The first rinsate is considered hazardous waste and must be collected
and disposed of accordingly.[5][7] For highly toxic chemicals, all three rinses should be
collected as hazardous waste.[5]

Drying and Disposal: Allow the rinsed container to air dry completely.[5] Once dry, deface or
remove the original label before disposing of the container in the regular trash or recycling.[3]

[6][7]

Step 5: Final Disposal

All hazardous waste must be disposed of through your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste disposal contractor.[1][5]

e Schedule a Pickup: Contact your EHS office to schedule a waste pickup when your

containers are approaching their fill limit or have been in accumulation for the maximum
allowed time (typically up to one year, but institutional policies may vary).[5][9][10]

Emergency Procedures for Spills

In the event of a YD23 spill, immediate and appropriate action is crucial.

For Liquid Spills: Absorb the spill with an inert, non-combustible material such as vermiculite,
sand, or a chemical spill pillow.[1]

For Solid Spills: Carefully sweep up the material, avoiding dust formation.

Collection and Decontamination: Collect all cleanup materials into a suitable container for
hazardous waste. The spill area should then be decontaminated with an appropriate solvent
(e.g., 70% ethanol), and all cleaning materials must also be disposed of as hazardous waste.

[1]

Reporting: Report the spill to your laboratory supervisor and EHS department immediately.
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Disposal Workflow Diagram
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Caption: Workflow for the safe disposal of YD23 hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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